Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C19H23NO5S2
• Molecular Weight: 409.5 g/mol
• IUPAC Name: ethyl 2-[(4-methoxy-3-methylphenyl)sulfonylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C19H23NO5S2/c1-4-25-19(21)17-14-7-5-6-8-16(14)26-18(17)20-27(22,23)13-9-10-15(24-3)12(2)11-13/h9-11,20H,4-8H2,1-3H3
• InChI Key: OOMLWNUUSZDRIR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NS(=O)(=O)C3=CC(=C(C=C3)OC)C

Description

Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of medicine. It is a member of the benzothiophene family of compounds and has been shown to have promising pharmacological properties.

Mechanism of Action

The mechanism of action of Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not yet fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway that is involved in the development of cancer.
Biochemical and Physiological Effects
Studies have shown that Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has a number of biochemical and physiological effects. For example, it has been shown to reduce inflammation by inhibiting the production of inflammatory mediators. It has also been shown to induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. Additionally, the compound has been shown to improve glucose metabolism and reduce insulin resistance in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is its potential application in the treatment of various diseases. Its anti-inflammatory, anti-cancer, and anti-diabetic properties make it a promising candidate for drug development. However, one of the limitations of the compound is its complex synthesis method, which may make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. Some of these include:
1. Further studies on the mechanism of action of the compound to better understand its pharmacological properties.
2. Development of more efficient and cost-effective synthesis methods for the compound.
3. Evaluation of the toxicity and safety profile of the compound in animal models.
4. Clinical trials to evaluate the efficacy of the compound in the treatment of various diseases.
5. Investigation of the potential use of the compound in combination with other drugs for synergistic effects.
Conclusion
Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a promising compound with potential applications in the treatment of various diseases. Its anti-inflammatory, anti-cancer, and anti-diabetic properties make it a promising candidate for drug development. Further research is needed to fully understand its mechanism of action and evaluate its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves the reaction of 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid with 4-methoxy-3-methylbenzenesulfonyl chloride in the presence of triethylamine and ethyl chloroformate. The reaction is carried out in dichloromethane at room temperature under nitrogen atmosphere. The product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

Ethyl 2-{[(4-methoxy-3-methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential application in the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.